Cas no 93574-06-2 (4-Hydroxy-3-(2-hydroxy-2-methylpropyl)-1-methylquinolin-2(1H)-one)

• Product name: 4-Hydroxy-3-(2-hydroxy-2-methylpropyl)-1-methylquinolin-2(1H)-one
• CAS No: 93574-06-2
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 1095227
• PubChem ID: 54696104

4-Hydroxy-3-(2-hydroxy-2-methylpropyl)-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(2-hydroxy-2-methylpropyl)-1-methylquinolin-2(1H)-one
• 93574-06-2
• SB71345

• Inchi： InChI=1S/C14H17NO3/c1-14(2,18)8-10-12(16)9-6-4-5-7-11(9)15(3)13(10)17/h4-7,16,18H,8H2,1-3H3
• InChI Key： ORKWXJNWKDYZAJ-UHFFFAOYSA-N
• SMILES： CC(C)(CC1=C(C2=CC=CC=C2N(C)C1=O)O)O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.8Ų